Cas no 114681-13-9 (L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI))
114681-13-9 structure
Product Name:L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI)
CAS No:114681-13-9
MF:C7H13NO3
MW:159.183022260666
CID:130417
PubChem ID:13891967
Update Time:2025-04-19
L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI)
- L-Proline, 3-hydroxy-5-methyl-, methyl ester, (2alpha,3beta,5alpha)- (9CI)
- (2S,3S,5S)-Methyl 3-hydroxy-5-methylpyrrolidine-2-carboxylate
- 114681-13-9
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- Inchi: 1S/C7H13NO3/c1-4-3-5(9)6(8-4)7(10)11-2/h4-6,8-9H,3H2,1-2H3/t4-,5-,6-/m0/s1
- InChI Key: NDYLGOSCKAEYLM-ZLUOBGJFSA-N
- SMILES: O[C@@H]1[C@@H](C(=O)OC)N[C@@H](C)C1
Computed Properties
- Exact Mass: 159.08959
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
114681-13-9 (L-Proline,3-hydroxy-5-methyl-, methyl ester, (2a,3b,5a)- (9CI)) Related Products
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